Cas no 2580190-59-4 (methyl 4-methyl-2-azabicyclo2.2.1heptane-1-carboxylate)

• Product Name: methyl 4-methyl-2-azabicyclo2.2.1heptane-1-carboxylate
• CAS No: 2580190-59-4
• MF: C₉H₁₅NO₂
• MW: 169.220902681351
• CID: 5658593
• PubChem ID: 165945846
• Update Time: 2025-11-06

methyl 4-methyl-2-azabicyclo2.2.1heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-27730981
• 2580190-59-4
• methyl 4-methyl-2-azabicyclo[2.2.1]heptane-1-carboxylate
• methyl 4-methyl-2-azabicyclo2.2.1heptane-1-carboxylate

• Inchi： 1S/C9H15NO2/c1-8-3-4-9(5-8,10-6-8)7(11)12-2/h10H,3-6H2,1-2H3
• InChI Key： FMKUSIZFMLSQCA-UHFFFAOYSA-N
• SMILES： O(C)C(C12CCC(C)(CN1)C2)=O

Computed Properties

• Exact Mass: 169.110278721g/mol
• Monoisotopic Mass: 169.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.3Ų

Additional information on methyl 4-methyl-2-azabicyclo2.2.1heptane-1-carboxylate

Methyl 4-Methyl-2-Azabicyclo[2.2.1]Heptane-1-Carboxylate (CAS No: 2580190-59-4)

Methyl 4-Methyl-2-Azabicyclo[2.2.1]Heptane-1-Carboxylate is a unique organic compound with the CAS registry number 2580190-59-4. This compound belongs to the class of bicyclic amines, specifically featuring a bicyclo[2.2.1]heptane framework, which is a fused ring system consisting of two six-membered rings and one five-membered ring. The presence of the azabicyclo group indicates the incorporation of a nitrogen atom within the bicyclic structure, adding complexity to its molecular architecture.

The compound's structure is further characterized by a carboxylate ester group attached at the 1-position of the bicyclic system, with a methyl group substituent at the 4-position. This substitution pattern not only influences the compound's physical properties but also plays a crucial role in its chemical reactivity and potential applications. The methyl ester group enhances the compound's solubility in organic solvents, making it suitable for various synthetic transformations.

Recent studies have highlighted the significance of bicyclic amines like methyl 4-methyl-2-azabicyclo[2.2.1]heptane-1-carboxylate in drug discovery and development. The rigid and compact structure of these compounds allows for favorable interactions with biological targets, such as enzymes and receptors, making them promising candidates for therapeutic agents. For instance, research has shown that derivatives of this compound exhibit potential anti-inflammatory and analgesic activities, which could be explored further for pharmaceutical applications.

In addition to its pharmacological potential, methyl 4-methyl-2-azabicyclo[2.2.1]heptane-1-carboxylate has also been investigated for its role in agrochemicals and materials science. Its ability to act as a chiral auxiliary in asymmetric synthesis has been reported in several recent publications, underscoring its utility in constructing complex molecules with high enantioselectivity.

The synthesis of this compound typically involves multi-step processes, often starting from readily available starting materials such as cyclohexanone or other cyclic ketones. Key steps include cycloaddition reactions, ring-closing metathesis, and functional group transformations to introduce the ester and methyl substituents at specific positions on the bicyclic framework.

From an analytical standpoint, methyl 4-methyl-2-azabicyclo[2.2.1]heptane-1-carboxylate can be characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance) and MS (Mass Spectrometry). These methods provide insights into its molecular structure, purity, and stability under various conditions.

Looking ahead, ongoing research aims to explore the stereochemical properties of this compound and its derivatives to better understand their interactions with biological systems. Furthermore, efforts are being made to optimize its synthesis pathways for large-scale production, which would facilitate its application across diverse industries.

In conclusion, methyl 4-methyl-2-azabicyclo[2.2.1]heptane-1-carboxylate (CAS No: 2580190-59-4) stands out as a versatile compound with significant potential in drug discovery, agrochemicals, and materials science. Its unique bicyclic structure and functional groups make it an intriguing subject for both fundamental research and applied development.